Cas no 824954-68-9 (2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E)-)

• Product Name: 2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E)-
• CAS No: 824954-68-9
• MF: C₈H₁₁F₆NO
• MW: 251.169463396072
• CID: 689928
• PubChem ID: 2759497
• Update Time: 2025-07-13

2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E)-
• 1,1,1-trifluoro-4-isopropylimino-2-(trifluoromethyl)butane-2-ol
• 1-iso-propylimino-4,4,4-trifluoro-3-trifluoromethylbutan-3-ol
• MFCD04116469
• 1-isopropylimino-4,4,4-trifluoro-3-(trifluoromethyl)butan-3-ol
• (E)-1,1,1-trifluoro-4-(isopropylimino)-2-(trifluoromethyl)butan-2-ol
• 1-isopropylimino-4,4,4-trifluoro-3-(trifluoromethyl) butan-3-ol
• 723294-76-6
• 824954-68-9
• 1,1,1-trifluoro-4-propan-2-ylimino-2-(trifluoromethyl)butan-2-ol
• AKOS025212742
• DTXSID201154430
• 1,1,1-Trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-2-butanol
• 1-ISOPROPYLIMINO-4,4,4-TRIFLUORO-3-TRIFLUOROMETHYLBUTAN-3-OL

• MDL： MFCD04116469
• Inchi： 1S/C8H11F6NO/c1-5(2)15-4-3-6(16,7(9,10)11)8(12,13)14/h4-5,16H,3H2,1-2H3/b15-4+
• InChI Key： PRARVJASXOSCQK-SYZQJQIISA-N
• SMILES： FC(C(C(F)(F)F)(C/C=N/C(C)C)O)(F)F

Computed Properties

• Exact Mass: 251.07448295g/mol
• Monoisotopic Mass: 251.07448295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Melting Point: 64°C

2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E)-

Introduction to 2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E) and Its CAS No. 824954-68-9 in Modern Chemical Research

The compound 2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E), identified by the CAS number 824954-68-9, represents a fascinating molecule in the realm of specialty chemicals. Its unique structural features, combining fluorinated and imino functionalities with a chiral center, make it a subject of significant interest in pharmaceutical and agrochemical research. This introduction delves into the compound's chemical properties, potential applications, and its relevance to contemporary scientific advancements.

The molecular structure of this compound is characterized by a butyl backbone modified with fluorine atoms at the 1,1,1 positions and a trifluoromethyl group at the 2-position. The presence of an imino group at the 4-position introduces a nitrogen heteroatom, which can participate in various hydrogen bonding interactions. Additionally, the (4E) configuration specifies the geometric arrangement of the double bond, influencing its electronic properties and reactivity. Such structural complexity makes it a valuable candidate for studying molecular recognition and interaction mechanisms.

In recent years, fluorinated compounds have garnered considerable attention due to their enhanced metabolic stability and improved pharmacokinetic profiles in drug development. The trifluoromethyl group, in particular, is known to increase lipophilicity and binding affinity to biological targets. The CAS no. 824954-68-9 compound exemplifies how strategic fluorination can modify the chemical behavior of organic molecules. Researchers have been exploring its potential as a building block for more complex derivatives with tailored properties.

One of the most intriguing aspects of this molecule is its chiral nature. The (4E) configuration implies an asymmetric center that can lead to enantiomerically pure forms with distinct biological activities. In pharmaceutical chemistry, enantiopurity is crucial for ensuring efficacy and minimizing side effects. The synthesis of such chiral compounds often requires sophisticated methodologies, including asymmetric catalysis and chiral auxiliary strategies. The study of 2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E) contributes to advancements in these synthetic techniques.

Recent studies have highlighted the role of fluorinated imines in medicinal chemistry. These functional groups can act as key pharmacophores in drug design, influencing both binding affinity and metabolic resistance. For instance, fluorinated imines have been shown to enhance interactions with enzymes and receptors due to their ability to form strong hydrogen bonds and exhibit dipole moments. The CAS no. 824954-68-9 compound may serve as a precursor for developing novel therapeutic agents targeting various diseases.

The agrochemical industry has also benefited from the incorporation of fluorine into active ingredients. Fluorinated compounds often exhibit improved stability under environmental conditions and enhanced efficacy against pests and pathogens. The structural features of 2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E) make it a promising candidate for designing next-generation pesticides with reduced environmental impact while maintaining high performance.

From a synthetic chemistry perspective, this compound offers insights into the development of new reaction pathways involving fluorinated intermediates. The presence of multiple functional groups allows for diverse transformations, including nucleophilic additions, eliminations, and rearrangements. Researchers are investigating catalytic systems that can facilitate these reactions under mild conditions while preserving regioselectivity and stereochemistry. Such efforts are essential for scaling up production processes and reducing costs in industrial applications.

The computational modeling of this molecule has revealed interesting electronic properties that could be exploited in material science applications. Fluorinated compounds often exhibit high dielectric constants and thermal stability due to their electronegative nature. These characteristics make them suitable for use as additives in polymers or as components in advanced electronic materials. By understanding the relationship between structure and property at a molecular level, scientists can design materials with specific functionalities tailored to industrial needs.

In conclusion,2-Butanol, 1,1,1-trifluoro-4-[(1-methylethyl)imino]-2-(trifluoromethyl)-,(4E) (CAS no. 824954-68-9) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features position it as a valuable tool for exploring new synthetic methodologies、pharmacological applications、and material science innovations。 As our understanding of fluorinated chemistry continues to evolve，this molecule will undoubtedly play an important role in shaping future scientific discoveries。